6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde

• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-4,6-dihydro-1,2,4-triazine-1-carbaldehyde
• InChI: InChI=1S/C19H16N4O2/c1-12-16(14-9-5-6-10-15(14)20-12)17-19(25)21-18(22-23(17)11-24)13-7-3-2-4-8-13/h2-11,17,20H,1H3,(H,21,22,25)
• InChI Key: HBMZYBIOWBDJLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C3C(=O)NC(=NN3C=O)C4=CC=CC=C4

Description

This compound is a heterocyclic hybrid featuring a 1,2,4-triazine core fused with a 2-methylindole moiety, a phenyl substituent, and a carbaldehyde functional group. The triazine ring system is known for its role in medicinal chemistry, particularly in kinase inhibition and antimicrobial activity . The indole scaffold contributes to interactions with biological targets, such as serotonin receptors, while the carbaldehyde group may enhance reactivity in nucleophilic addition reactions. However, insights can be inferred from structurally related analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde typically involves multi-step organic reactions. One common method involves the condensation of 2-methylindole with a suitable aldehyde, followed by cyclization with a triazine precursor. The reaction conditions often require the use of catalysts such as molecular iodine or N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction setups to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The indole and triazine rings can participate in electrophilic and nucleophilic substitution reactions, respectively

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Electrophiles and nucleophiles suitable for indole and triazine chemistry

Major Products Formed

Oxidation: Carboxylic acid derivatives

Reduction: Alcohol derivatives

Substitution: Various substituted indole and triazine derivatives

Scientific Research Applications

6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and antimicrobial properties.

Medicine: Explored for its potential as a therapeutic agent due to its unique structural features.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of functionalized compounds.

Mechanism of Action

The mechanism of action of 6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde involves its interaction with specific molecular targets. The indole moiety can interact with various biological receptors, while the triazine ring can participate in hydrogen bonding and other interactions. These interactions can modulate biological pathways and exert therapeutic effects .

Comparison with Similar Compounds

Structural and Functional Group Differences

Compound Name	Core Structure	Key Functional Groups	Substituents
Target Compound	1,2,4-Triazine + Indole	Carbaldehyde, 5-oxo	2-Methylindole, Phenyl
3-(4-Chlorophenyl)-5-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide (Compound 6)	Pyrazole + Indole	Carbothioamide, C=O	4-Chlorophenyl, 6,6-Dimethylindole
2-(3-(4-Chlorophenyl)-1-(5,10-Dihydro-[1,2,4]triazino[5,6-b]quinoxalin-3-yl)-1H-pyrazol-5-yl)-6,6-dimethyl-6,7-dihydro-1H-indol-4(5H)-one (Compound 43)	Triazinoquinoxaline + Pyrazole	C=O, Chlorophenyl	6,6-Dimethylindole, Triazinoquinoxaline
N’-[4-fluoro-3-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-dihydro-1(2H)-pyrimidinyl)benzoyl]-N-isopropyl-N-methylsulfamide	Pyrimidine + Sulfamide	Trifluoromethyl, Sulfamide	Fluoro, Methyl

Key Observations :

• The target compound’s carbaldehyde group distinguishes it from analogs with carbothioamide (Compound 6) or sulfamide () functionalities, which may alter solubility and reactivity.
• Substituents like 2-methylindole and phenyl in the target contrast with the 6,6-dimethylindole and chlorophenyl groups in analogs, which could affect steric interactions and metabolic stability.

Physicochemical and Spectral Properties

Compound Name	Melting Point (°C)	IR Peaks (cm⁻¹)	NMR Highlights (δ, ppm)
Target Compound	Not reported	Hypothesized: ~1700 (C=O), ~2800 (CHO)	Not available
Compound 6	210–211	1646 (C=O), 1092 (C=S)	0.95–1.02 (CH3), 6.80–6.88 (aromatic H)
Compound 43	229–230	Not reported	Not reported
Sulfamide derivatives ()	Not reported	Not reported	Not reported

Key Observations :

• The target compound’s carbaldehyde group would likely exhibit a strong C=O stretch in IR (~1700 cm⁻¹) and aldehyde proton resonance near δ 9–10 ppm in ^1^H-NMR, though experimental confirmation is needed.
• Analogs like Compound 6 show distinct IR peaks for C=S (1092 cm⁻¹) and C=O (1646 cm⁻¹), absent in the target .
• High melting points (210–230°C) in analogs suggest that the target may also exhibit thermal stability due to aromatic stacking and hydrogen bonding.